Pharmacopeia & Metrological Institutes Standards
  • Buspirone Hydrochloride
    Buspirone Hydrochloride
    • Cat. No.:
    • B196298
    • CAS No.:
    • 33386-08-2
    • Molecular Formula:
    • C21H32ClN5O2
    • Molecular Weight:
    • 422.0 g/mol
    Description
    Buspirone hydrochloride is a hydrochloride salt resulting from the reaction of equimolar amounts of buspirone and hydrogen chloride. It has a role as an anxiolytic drug, an EC 3.4.21.26 (prolyl oligopeptidase) i...
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  • Butamben
    Butamben
    • Cat. No.:
    • B354426
    • CAS No.:
    • 94-25-7
    • Molecular Formula:
    • C11H15NO2
    • Molecular Weight:
    • 193.24 g/mol
    Description
    N-butyl-p-aminobenzoate is a yellow powder. Insoluble in water. (NTP, 1992)
    Butamben is an amino acid ester resulting from the formal condensation of the carboxy group of 4-aminobenzoic acid with the hydroxy ...
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  • 2,6-Di-tert-butyl-4-methylphenol
    2,6-Di-tert-butyl-4-methylphenol
    • Cat. No.:
    • B512018
    • CAS No.:
    • 128-37-0
    • Molecular Formula:
    • C15H24O
      C15H24O
      C6H2(OH)(CH3)(C(CH3)3)2
    • Molecular Weight:
    • 220.35 g/mol
    Description
    Butylated hydroxytoluene is a white crystalline solid. (NTP, 1992)
    2,6-di-tert-butyl-4-methylphenol is a member of the class of phenols that is 4-methylphenol substituted by tert-butyl groups at positions 2 a...
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  • Bupropion hydrobromide
    Bupropion hydrobromide
    • Cat. No.:
    • B1668062
    • CAS No.:
    • 905818-69-1
    • Molecular Formula:
    • C13H19BrClNO
    • Molecular Weight:
    • 320.65 g/mol
    Description
    Bupropion Hydrobromide is the hydrobromide salt of an aminoketone with antidepressant activity. The molecular mechanism of the antidepressant effect of bupropion is unknown. This agent does not inhibit monoamin...
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  • Busulfan
    Busulfan
    • Cat. No.:
    • B1668071
    • CAS No.:
    • 55-98-1
    • Molecular Formula:
    • C6H14O6S2
    • Molecular Weight:
    • 246.3 g/mol
    Description
    1,4-Butanediol dimethanesulfonate (Busulfan) can cause cancer according to California Labor Code. It can cause developmental toxicity according to an independent committee of scientific and health experts.
    My...
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  • Butacaine sulfate
    Butacaine sulfate
    • Cat. No.:
    • B1668074
    • CAS No.:
    • 149-15-5
    • Molecular Formula:
    • C18H32N2O6S
    • Molecular Weight:
    • 404.5 g/mol
    Description
    See also: Butacaine Sulfate;  Nitrofurazone (component of).
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  • Butoconazole Nitrate
    Butoconazole Nitrate
    • Cat. No.:
    • B1668105
    • CAS No.:
    • 64872-77-1
    • Molecular Formula:
    • C19H18Cl3N3O3S
    • Molecular Weight:
    • 474.8 g/mol
    Description
    Butoconazole nitrate is an organic nitrate salt obtained by reaction of equimolar amounts of butaconazole and nitric acid. An antifungal agent, it is used in gynaecology for treatment of vulvovaginal infections ...
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  • 3-Phenyl-acrylic acid, butyl ester
    3-Phenyl-acrylic acid, butyl ester
    • Cat. No.:
    • B1668120
    • CAS No.:
    • 538-65-8
    • Molecular Formula:
    • C13H16O2
    • Molecular Weight:
    • 204.26 g/mol
    Description
    Butyl cinnamate is a cinnamate ester.
    Butyl cinnamate has been reported in Mandragora autumnalis and Mandragora officinarum with data available.
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  • Butylparaben
    Butylparaben
    • Cat. No.:
    • B1668127
    • CAS No.:
    • 94-26-8
    • Molecular Formula:
    • C11H14O3
    • Molecular Weight:
    • 194.23 g/mol
    Description
    N-butyl-p-hydroxybenzoate appears as odorless white crystals or crystalline powder. Tasteless, but numbs the tongue. Aqueous solutions slightly acidic to litmus. (NTP, 1992)
    Butylparaben is an organic molecul...
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  • 9,10-Secocholesta-5,7,10(19)-triene-3,25-diol, monohydrate,(3b,5Z,7E)-
    9,10-Secocholesta-5,7,10(19)-triene-3,25-diol, monohydr...
    • Cat. No.:
    • B1668215
    • CAS No.:
    • 63283-36-3
    • Molecular Formula:
    • C27H46O3
    • Molecular Weight:
    • 418.7 g/mol
    Description
    Calcidiol is a hydroxycalciol that is calciol in which the hydrogen at position 25 has been replaced by a hydroxy group. A prehormone resulting from the oxidation of calciol in the liver, it is further hydroxyla...
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